Cas no 443913-73-3 (Vandetanib)

Vandetanib (d6474) is a potent, orally active vegfr2/kdr tyrosine kinase inhibitor (ic50=40 nm) Vandetanib also inhibited vegfr3/flt4 (IC50 = 110 nm) and egfr/her1 (IC50 = 500 nm)

Vandetanib structure

Product Name:Vandetanib

CAS No:443913-73-3

Molecular Formula:C₂₂H₂₄BrFN₄O₂

Molecular Weight:475.3540

MDL:MFCD07772346

CID:68118

PubChem ID:3081361

Vandetanib Properties

Names and Identifiers

- Vandetanib
- 4-(4-Bromo-2-fluoroanilino)-6-methoxy-7-[(1-methylpiperidin-4-yl)methoxy]quinazoline
- Vandetanib (ZD6474)
- N-(4-Bromo-2-fluorophenyl)-6-methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4-amine
- Vandetanib (ZD-6474,ZD6474, AZD-6474, Caprelsa®)
- Vandetanib for research
- Zactima
- ZD 6474
- ZD-6474
- ZD6474
- Caprelsa
- N-(4-bromo-2-fluorophenyl)-6-methoxy-7-[(1-methylpiperidin-4-yl)methoxy]quinazolin-4-amine
- C22H24BrFN4O2
- N-(4-Bromo-2-fluorophenyl)-6-methoxy-7-((1-methyl-4-piperidinyl)methoxy)-4-quinazolinamine
- YO460OQ37K
- 4-(4-Bromo-2-fluoroanilino)-6-methoxy-7-[(1-methylp
- 338992-00-0
- NCGC00167513-01
- Vandetanib- Bio-X
- MLS006011672
- CHEMBL24828
- NCGC00167513-04
- NSC 760766
- AZD6474
- UNII-YO460OQ37K
- AMY599
- CCG-269495
- 4-(4-Bromo-2-fluoroanilino)-6-methoxy-7-(1-methylpiperidin-4-yl)methoxyquinazoline
- V-9402
- SR-00000000462
- CAS-443913-73-3
- UHTHHESEBZOYNR-UHFFFAOYSA-N
- NSC 744325
- 4-Quninazolinamine, N-(4-bromo-2-fluorophenyl)-6-methoxy-7-((1-methyl-4-piperidinyl)methoxy)-
- VANDETANIB [VANDF]
- DTXCID9026681
- NSC760766
- N-(4-Bromo-2-fluorophenyl)-6-methoxy-7-[(1-methyl-4-piperidinyl)methoxy]-4-quinazolinamine
- CHEBI:49960
- Vandetanib [USAN:INN:BAN:JAN]
- L01XE12
- 443913-73-3 (free base)
- Vandetanib [INN]
- 4-QUINAZOLINAMINE, N-(4-BROMO-2-FLUOROPHENYL)-6-METHOXY-7-((1-METHYL-4-PIPERIDINYL)METHOXY)-
- HMS3654E11
- 4-QUINAZOLINAMINE, N-(4-BROMO-2-FLUOROPHENYL)-6-METHOXY-7-((1-METHYL-4- PIPERIDINYL)METHOXY)-
- Vandetanib (Zactima)
- (4-Bromo-2-fluoro-phenyl)-[6-methoxy-7-(1-methyl-piperidin-4-ylmethoxy)-quinazolin-4-yl]-amine
- MFCD07772346
- VANDETANIB (MART.)
- Z2512943095
- 4-(4-bromo-2-fluoroanilino)-6-methoxy-7-(1-methylpiperidin-4-ylmethoxy)quinazoline
- Kinome_3316
- Tox21_112511
- HSDB 8198
- SCHEMBL21067679
- NSC744325
- NSC-800961
- SY027438
- AB01273969-01
- VANDETANIB [MI]
- 2ivu
- SMR002530472
- HMS3244K04
- vandetanibum
- 4-BROMO-2-FLUORO-N-((4E)-6-METHOXY-7-((1-METHYLPIPERIDIN-4-YL)METHOXY)QUINAZOLIN-4(1H)-YLIDENE)ANILINE
- VANDETANIB [USAN]
- A25648
- HMS3672C07
- Tox21_112511_1
- Quinazolin-4-amine, N-(4-bromo-2-fluorophenyl)-6-mthoxy-7-[(1-methyl-4-piperidinyl)methoxy]-
- s1046
- FT-0656736
- D06407
- VANDETANIB [WHO-DD]
- SR-00000000462-2
- SW218092-2
- ZD6
- NS00008846
- cid_3081361
- NCGC00167513-02
- GNF-PF-2188
- BDBM21
- AB01273969_04
- F9995-0087
- AS-11067
- DB05294
- N-(4-bromo-2-fluoro-phenyl)-6-methoxy-7-[(1-methyl-4-piperidyl)methoxy]quinazolin-4-amine
- HY-10260
- CH 331
- SCHEMBL9044
- EX-A422
- ZD-64
- NCGC00167513-09
- DTXSID1046681
- 443913-73-3
- AC-5251
- CH-331
- BRD-K77625799-001-01-0
- EN300-265835
- Vandetanib (JAN/USAN/INN)
- 4-[(4-Bromo-2-fluorophenyl)amino]-6-methoxy-7-[(1-methyl-4-piperidyl)methoxy]quinazoline
- Caprelsa (TN)
- NSC800961
- 4-BROMO-2-FLUORO-N-[(4E)-6-METHOXY-7-[(1-METHYLPIPERIDIN-4-YL)METHOXY]QUINAZOLIN-4(1H)-YLIDENE]ANILINE
- BCPP000023
- BCP01925
- HMS3244L03
- VANDETANIB [JAN]
- Vandetanib;7-((4-aminocyclohexyl)methoxy)-N-(4-bromo-2-fluorophenyl)-6-methoxyquinazolin-4-amine
- NCGC00167513-03
- SB16919
- VANDETANIB [ORANGE BOOK]
- NSC-760766
- Q7914515
- AKOS015902350
- NSC-744325
- CS-0130
- GTPL5717
- AB01273969-02
- HMS3244K03
- BV164508
- VANDETANIB [MART.]
- AZD-6474
- BDBM50595124
- Vandetanib (ZD6474)?
- vandetanib (zd6474)
- SBI-0647658.0001
- SDCCGSBI-0647658.P002
- BRD-K77625799-001-07-7
- +Expand
- MDL： MFCD07772346
- InChIKey： UHTHHESEBZOYNR-UHFFFAOYSA-N
- Inchi： 1S/C22H24BrFN4O2/c1-28-7-5-14(6-8-28)12-30-21-11-19-16(10-20(21)29-2)22(26-13-25-19)27-18-4-3-15(23)9-17(18)24/h3-4,9-11,13-14H,5-8,12H2,1-2H3,(H,25,26,27)
- SMILES： BrC1C([H])=C([H])C(=C(C=1[H])F)N([H])C1C2=C([H])C(=C(C([H])=C2N=C([H])N=1)OC([H])([H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 474.10700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 6
Monoisotopic Mass: 474.107
Heavy Atom Count: 30
Complexity: 539
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 59.5

Experimental Properties

LogP: 5.01510
PSA: 59.51000
Boiling Point: 538°C at 760 mmHg
Melting Point: 234-243°C
Flash Point: 279.3℃
Solubility: 生物体外In Vitro:DMSO溶解度27.5 mg/mL(57.85 mM;Need ultrasonic and warming)H2O< 0.1 mg/mL(insoluble)
Color/Form: No data available
Density: 1.406

Vandetanib Security Information

Safety Instruction： 24/25
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Vandetanib Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Vandetanib Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I8VS-1mg	Vandetanib	443913-73-3	98%	1mg	$4.00	2024-05-02
A2B Chem LLC	AI50520-1mg	N-(4-bromo-2-fluorophenyl)-6-methoxy-7-[(1-methylpiperidin-4-yl)methoxy]quinazolin-4-amine	443913-73-3	98%	1mg	$4.00	2024-04-20
abcr	AB358150-1 g	Vandetanib; .	443913-73-3		1 g	€178.90	2023-07-19
Ambeed	A126372-5mg	N-(4-Bromo-2-fluorophenyl)-6-methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4-amine	443913-73-3	98%	5mg	$7.0	2024-07-19
Axon Medchem	1411-5 mg	Vandetanib	443913-73-3	99%	5mg	€50.00	2023-07-10
Enamine	EN300-265835-0.05g	N-(4-bromo-2-fluorophenyl)-6-methoxy-7-[(1-methylpiperidin-4-yl)methoxy]quinazolin-4-amine	443913-73-3	95%	0.05g	$24.0	2023-09-13
eNovation Chemicals LLC	D572881-1G	Vandetanib	443913-73-3	97%	1G	$160	2022-06-08
LKT Labs	V0352-5 mg	Vandetanib	443913-73-3	≥98%	5mg	$88.60	2023-07-10
MedChemExpress	HY-10260-10mM*1mLinDMSO	Vandetanib	443913-73-3	99.95%	10mM*1mLinDMSO	￥495	2023-07-26
S e l l e c k ZHONG GUO	S1046-10mM (1mL in DMSO)	Vandetanib	443913-73-3	99.99%	10mM (1mL in DMSO)	¥1096.56	2023-11-02